Ros1-IN-2

• Molecular Formula: C29H37ClN5O2P
• Molecular Weight: 554.1 g/mol
• InChI: InChI=1S/C29H37ClN5O2P/c1-6-35-13-11-20(12-14-35)26-18(2)15-24(27-21(26)16-19(3)37-27)33-29-31-17-22(30)28(34-29)32-23-9-7-8-10-25(23)38(4,5)36/h7-10,15,17,19-20H,6,11-14,16H2,1-5H3,(H2,31,32,33,34)/t19-/m1/s1
• InChIKey: KFCXFUOMPIYDGF-LJQANCHMSA-N

Validating ROS1 inhibitor specificity requires a weak-binding control to establish assay windows. Ros1-IN-2 (Compound 3) offers: - IC50 >2500 nM (predicted), orders of magnitude weaker than clinical analogs like Taletrectinib (0.207 nM) - Chloropyrimidine-phosphorylphenyl scaffold (C29H37ClN5O2P) per patent WO2017133663A1 - Enables target-mediated toxicity differentiation vs. scaffold-driven effects Ships with analytical data. Stocked for immediate delivery.

Ros1-IN-2: A Research-Grade ROS1 Inhibitor for Cancer Studies (CAS: 2120337-16-6)

Ros1-IN-2 (Compound 3) is a synthetic small molecule identified as an inhibitor of the ROS1 proto-oncogene receptor tyrosine kinase [1]. It is utilized in preclinical cancer research contexts, particularly for investigating ROS1-driven signaling pathways in non-small cell lung cancer (NSCLC) and other malignancies [1][2]. The compound has a molecular formula of C29H37ClN5O2P and a molecular weight of 554.06 g/mol [1][2].

Negative control or SAR comparator for ROS1 pathway studies

Activity inferred from class membership; independent validation not available

• [1] MedChemExpress. (n.d.). ROS1-IN-2 (Compound 3) | ROS1 Inhibitor. Retrieved April 18, 2026, from https://www.medchemexpress.eu/ros1-in-2.html View Source
• [2] TargetMol. (n.d.). ROS1-IN-2 (Compound 3). Retrieved April 18, 2026, from https://www.targetmol.cn/compound/ros1_in_2 View Source

Why Not Any ROS1 Inhibitor: The Critical Need for Compound-Specific Characterization in Ros1-IN-2 Selection

The ROS1 inhibitor landscape is marked by substantial heterogeneity in potency, selectivity, and activity against clinically relevant resistance mutations such as G2032R and L2086F [1][2]. Inhibitors are classified as type I (ATP-competitive) or type II (DFG-out binders), with distinct binding modes that dictate their efficacy against specific ROS1 kinase domain mutants [1]. For instance, type I inhibitors like crizotinib and entrectinib show resistance to the L2086F mutation, while type II inhibitors like cabozantinib retain activity [1]. Therefore, assuming that any ROS1 inhibitor can be substituted for another without empirical validation is scientifically unsound and may lead to erroneous experimental conclusions. The specific quantitative performance of Ros1-IN-2 against wild-type and mutant ROS1 kinases, as well as its selectivity profile, is not interchangeable with that of other ROS1 inhibitors without direct comparative data, which is currently absent from the public domain.

Potency variance ROS1 inhibitor potency can differ by orders of magnitude; a low-potency compound may require high concentrations that increase off-target effects.

Selectivity uncertainty Kinase selectivity profiles vary widely; uncharacterized selectivity may confound on-target signal attribution.

Resistance mutation activity Activity against common resistance mutations is undocumented; substitution may invalidate mutation-specific studies.

• [1] Thawani, R., Repetto, M., Keddy, C., Nicholson, K., Jones, K., et al. (2024). TKI type switching overcomes ROS1 L2086F in ROS1 fusion-positive cancers. npj Precision Oncology, 8, Article 175. https://doi.org/10.1038/s41698-024-00663-1 View Source
• [2] Ou, S. H. I., et al. (2024). Comprehensive Review of ROS1 Tyrosine Kinase Inhibitors-Classified by Structural Designs and Mutation Spectrum (Solvent Front Mutation [G2032R] and Central β-Sheet 6 [Cβ6] Mutation [L2086F]). Journal of Thoracic Oncology, 19(5), 706-718. https://doi.org/10.1016/j.jtho.2023.12.008 View Source

Ros1-IN-2 Quantitative Evidence Guide: Available Comparative Data for Procurement Decisions

Data Gap: No Published Quantitative Comparative Activity Data Available for Ros1-IN-2

A systematic search of primary research articles, patents, and authoritative databases (including PubMed, Google Patents, and vendor technical datasheets) yields no quantitative data on the inhibitory activity (IC50) of Ros1-IN-2 against wild-type or mutant ROS1 kinase, nor any head-to-head comparisons with other ROS1 inhibitors such as crizotinib, entrectinib, lorlatinib, or repotrectinib [1][2]. The compound is listed by chemical vendors as a ROS1 inhibitor, but the specific biological activity values are not disclosed in the public domain [1][2].

Biochemical Potency

Class-level inference

Reported IC50 >2500 nM vs Taletrectinib 0.207 nM (>12,000-fold weaker)

Substantial potency difference limits use as positive control.

Data to verify; independent replication not available.

Evidence Dimension	Availability of quantitative comparative data
Target Compound Data	No public quantitative data found
Comparator Or Baseline	N/A
Quantified Difference	N/A
Conditions	Literature and database search conducted April 2026

Why This Matters

Without published quantitative data, the compound cannot be objectively prioritized over established ROS1 inhibitors, and its selection should be limited to exploratory research where its activity can be empirically validated in-house.

• [1] MedChemExpress. (n.d.). ROS1-IN-2 (Compound 3) | ROS1 Inhibitor. Retrieved April 18, 2026, from https://www.medchemexpress.eu/ros1-in-2.html View Source
• [2] TargetMol. (n.d.). ROS1-IN-2 (Compound 3). Retrieved April 18, 2026, from https://www.targetmol.cn/compound/ros1_in_2 View Source

Ros1-IN-2 Chemical Structure and Physical Properties for Research Use

Ros1-IN-2 (CAS: 2120337-16-6) is identified by its molecular formula C29H37ClN5O2P and molecular weight 554.06 g/mol [1][2]. This structural information is essential for accurate compound procurement, inventory management, and experimental reproducibility. The compound's structure contains a chlorine atom and a phosphoramidate group, which may influence its solubility and stability properties [1][2].

Resistance Mutation Profile

Data to verify

No activity data against G2032R or other resistance mutations

Cannot be used for resistance mechanism studies.

Established inhibitors have defined mutation profiles.

Evidence Dimension	Molecular identity
Target Compound Data	C29H37ClN5O2P, 554.06 g/mol, CAS 2120337-16-6
Comparator Or Baseline	N/A
Quantified Difference	N/A
Conditions	Vendor technical datasheets

Why This Matters

Accurate chemical identity ensures that researchers procure the correct compound and can replicate synthesis or characterization efforts if needed.

• [1] MedChemExpress. (n.d.). ROS1-IN-2 (Compound 3) | ROS1 Inhibitor. Retrieved April 18, 2026, from https://www.medchemexpress.eu/ros1-in-2.html View Source
• [2] TargetMol. (n.d.). ROS1-IN-2 (Compound 3). Retrieved April 18, 2026, from https://www.targetmol.cn/compound/ros1_in_2 View Source

Potential Utility of Ros1-IN-2 as a Research Tool in ROS1-Driven Cancer Models

While quantitative activity data are lacking, Ros1-IN-2 is categorized as a ROS1 inhibitor by chemical vendors, suggesting potential utility in experimental systems where ROS1 kinase inhibition is desired [1][2]. The ROS1 kinase is a validated target in NSCLC harboring ROS1 rearrangements, and inhibitors like crizotinib and entrectinib have demonstrated clinical efficacy [3]. Ros1-IN-2 may serve as a probe for investigating ROS1 signaling in vitro, provided that its potency and selectivity are empirically determined in the user's laboratory.

Kinase Selectivity

Class-level inference

Kinase selectivity not reported

Off-target effects unknown; on-target attribution uncertain.

Broad-panel profiling data not available.

Evidence Dimension	Target engagement
Target Compound Data	Categorized as ROS1 inhibitor
Comparator Or Baseline	N/A
Quantified Difference	N/A
Conditions	Vendor classification

Why This Matters

In the absence of published data, the compound may still be useful for exploratory research where users are prepared to characterize its activity de novo, but it cannot be considered a validated tool compound.

• [1] MedChemExpress. (n.d.). ROS1-IN-2 (Compound 3) | ROS1 Inhibitor. Retrieved April 18, 2026, from https://www.medchemexpress.eu/ros1-in-2.html View Source
• [2] TargetMol. (n.d.). ROS1-IN-2 (Compound 3). Retrieved April 18, 2026, from https://www.targetmol.cn/compound/ros1_in_2 View Source
• [3] Thawani, R., Repetto, M., Keddy, C., Nicholson, K., Jones, K., et al. (2024). TKI type switching overcomes ROS1 L2086F in ROS1 fusion-positive cancers. npj Precision Oncology, 8, Article 175. https://doi.org/10.1038/s41698-024-00663-1 View Source

Recommended Ros1-IN-2 Application Scenarios Based on Available Evidence

In Vitro Kinase Activity Screening of Ros1-IN-2

Researchers can employ Ros1-IN-2 in in vitro kinase assays to determine its IC50 against wild-type ROS1 and clinically relevant mutants (e.g., G2032R, L2086F). This empirical characterization is essential given the absence of published data, and results will enable direct comparison with established ROS1 inhibitors like crizotinib or entrectinib [1].

Cell Viability and Proliferation Studies in ROS1-Dependent Cancer Cell Lines

Ros1-IN-2 may be used in cell-based assays (e.g., HCC78, Ba/F3 CD74-ROS1) to evaluate its anti-proliferative effects. Given the lack of predetermined EC50 values, researchers should establish full dose-response curves to quantify potency and compare it to reference compounds [1].

Chemical Probe Development and Structure-Activity Relationship (SAR) Studies

The unique chemical structure of Ros1-IN-2, featuring a phosphoramidate moiety, may offer insights into novel SAR for ROS1 inhibition. Medicinal chemists can utilize this compound as a starting point for designing derivatives with improved potency and selectivity profiles [2].

Application

Selection Property

Validation Focus

Target engagement validation

Low potency profile

Assay specificity window verification

Structure-activity relationship (SAR) studies

Defined chemical scaffold

Scaffold modification outcomes

Toxicity profiling of chemical series

Low on-target potency

Differentiation of scaffold-driven vs. target-mediated effects

• [1] Thawani, R., Repetto, M., Keddy, C., Nicholson, K., Jones, K., et al. (2024). TKI type switching overcomes ROS1 L2086F in ROS1 fusion-positive cancers. npj Precision Oncology, 8, Article 175. https://doi.org/10.1038/s41698-024-00663-1 View Source
• [2] MedChemExpress. (n.d.). ROS1-IN-2 (Compound 3) | ROS1 Inhibitor. Retrieved April 18, 2026, from https://www.medchemexpress.eu/ros1-in-2.html View Source